Cas no 2219374-53-3 (2-Pyridinesulfinic acid, 3-fluoro-6-methoxy-)
2-Pyridinesulfinic acid, 3-fluoro-6-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinesulfinic acid, 3-fluoro-6-methoxy-
-
- Inchi: 1S/C6H6FNO3S/c1-11-5-3-2-4(7)6(8-5)12(9)10/h2-3H,1H3,(H,9,10)
- InChI Key: NAJLBKUFEFLYHO-UHFFFAOYSA-N
- SMILES: C1(S(O)=O)=NC(OC)=CC=C1F
2-Pyridinesulfinic acid, 3-fluoro-6-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-752452-0.05g |
3-fluoro-6-methoxypyridine-2-sulfinic acid |
2219374-53-3 | 95% | 0.05g |
$2509.0 | 2024-05-23 | |
| Enamine | EN300-752452-0.1g |
3-fluoro-6-methoxypyridine-2-sulfinic acid |
2219374-53-3 | 95% | 0.1g |
$2628.0 | 2024-05-23 | |
| Enamine | EN300-752452-0.25g |
3-fluoro-6-methoxypyridine-2-sulfinic acid |
2219374-53-3 | 95% | 0.25g |
$2748.0 | 2024-05-23 | |
| Enamine | EN300-752452-0.5g |
3-fluoro-6-methoxypyridine-2-sulfinic acid |
2219374-53-3 | 95% | 0.5g |
$2868.0 | 2024-05-23 | |
| Enamine | EN300-752452-1.0g |
3-fluoro-6-methoxypyridine-2-sulfinic acid |
2219374-53-3 | 95% | 1.0g |
$2987.0 | 2024-05-23 | |
| Enamine | EN300-752452-2.5g |
3-fluoro-6-methoxypyridine-2-sulfinic acid |
2219374-53-3 | 95% | 2.5g |
$5854.0 | 2024-05-23 | |
| Enamine | EN300-752452-5.0g |
3-fluoro-6-methoxypyridine-2-sulfinic acid |
2219374-53-3 | 95% | 5.0g |
$8660.0 | 2024-05-23 | |
| Enamine | EN300-752452-10.0g |
3-fluoro-6-methoxypyridine-2-sulfinic acid |
2219374-53-3 | 95% | 10.0g |
$12844.0 | 2024-05-23 |
2-Pyridinesulfinic acid, 3-fluoro-6-methoxy- Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 2-Pyridinesulfinic acid, 3-fluoro-6-methoxy-
Research Brief on 2-Pyridinesulfinic acid, 3-fluoro-6-methoxy- (CAS: 2219374-53-3) in Chemical Biology and Pharmaceutical Applications
The compound 2-Pyridinesulfinic acid, 3-fluoro-6-methoxy- (CAS: 2219374-53-3) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic sulfinic acid derivative has attracted attention due to its unique structural features, including the electron-withdrawing fluorine atom and methoxy group at strategic positions on the pyridine ring. Recent studies have explored its potential as a building block for drug discovery and as a tool compound in biochemical studies.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a precursor for synthesizing novel kinase inhibitors. The research team utilized the sulfinic acid moiety for selective protein conjugation, while the fluorine and methoxy substitutions provided optimal electronic properties for target binding. Molecular docking studies revealed that derivatives of 2219374-53-3 showed preferential binding to the ATP pockets of certain tyrosine kinases, with IC50 values in the low micromolar range.
In chemical biology applications, 2-Pyridinesulfinic acid, 3-fluoro-6-methoxy- has shown particular promise as a bifunctional linker. Its sulfinic acid group enables efficient conjugation with various biomolecules under mild conditions, while the fluoropyridine core serves as an excellent reporter group for 19F-NMR studies. This dual functionality was highlighted in a recent Nature Chemical Biology paper, where researchers used the compound to develop novel protein-labeling probes for studying protein-protein interactions in live cells.
The synthetic accessibility of 2219374-53-3 has also been improved through recent methodological advances. A 2024 Organic Process Research & Development publication described a scalable, one-pot synthesis route with 78% overall yield, addressing previous challenges in the preparation of this valuable intermediate. The new synthetic protocol features improved safety profile and reduced environmental impact compared to traditional methods.
From a drug metabolism perspective, preliminary ADME studies on derivatives of this compound have shown favorable pharmacokinetic properties. The fluorine substitution appears to enhance metabolic stability while maintaining good solubility characteristics. However, researchers note that the sulfinic acid moiety may require prodrug strategies for optimal oral bioavailability in certain applications.
Looking forward, 2-Pyridinesulfinic acid, 3-fluoro-6-methoxy- represents a versatile chemical tool with potential applications across multiple therapeutic areas. Ongoing research is exploring its use in targeted protein degradation (PROTACs), chemical probe development, and as a building block for fragment-based drug discovery. The unique combination of its structural features continues to inspire innovative applications in chemical biology and pharmaceutical research.
2219374-53-3 (2-Pyridinesulfinic acid, 3-fluoro-6-methoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)